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Compound of Interest

Compound Name: ADL5859

Cat. No.: B1665028 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of ADL5859, a selective δ-opioid

receptor agonist. Adherence to these procedures is critical for personnel safety and

environmental protection.

Hazard Identification and Safety Data
ADL5859 hydrochloride is classified as a hazardous substance. The primary routes of

exposure are oral, dermal, and inhalation. It is harmful if swallowed and may cause skin and

eye irritation[1].

Hazard Classification (GHS) Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1]

Personal Protective Equipment (PPE)
When handling ADL5859, appropriate personal protective equipment must be worn. This

includes:
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Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling fine powders outside of a certified chemical fume hood, a

NIOSH-approved respirator is recommended.

Experimental Protocol: Disposal of ADL5859
The following step-by-step protocol outlines the recommended procedure for the disposal of

ADL5859 in a laboratory setting. This protocol is designed for small research quantities.

1.0 Decontamination of Glassware and Surfaces

1.1. Triple Rinse: All glassware and equipment that have come into contact with ADL5859
should be triple-rinsed with a suitable solvent, such as ethanol or methanol. 1.2. Collect

Rinsate: The solvent rinsate must be collected in a designated, properly labeled hazardous

waste container. 1.3. Final Cleaning: After the solvent rinse, glassware can be washed with

soap and water.

2.0 Disposal of Unused ADL5859 (Solid)

2.1. Original Container: Whenever possible, dispose of unused ADL5859 in its original

container. 2.2. Labeling: Ensure the container is clearly labeled with the chemical name

"ADL5859 hydrochloride" and the appropriate hazard symbols. 2.3. Waste Collection: Transfer

the labeled container to your institution's designated hazardous waste collection area.

3.0 Disposal of ADL5859 Solutions

3.1. Collection: Solutions containing ADL5859 should be collected in a sealed, compatible, and

clearly labeled hazardous waste container. 3.2. Labeling: The waste container label should

include "Hazardous Waste," the full chemical name "ADL5859 hydrochloride," the solvent(s)

used, and an approximate concentration. 3.3. Segregation: Do not mix ADL5859 waste with

other incompatible waste streams.

4.0 Disposal of Contaminated Labware
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4.1. Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated

sharps container. 4.2. Solid Waste: Contaminated gloves, weigh boats, and other solid labware

should be collected in a designated hazardous waste bag or container. 4.3. Labeling: All

containers for contaminated labware must be clearly labeled as "Hazardous Waste" and

indicate the presence of ADL5859.

5.0 Final Disposal

5.1. Contact EHS: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of all ADL5859 waste. 5.2. Regulatory

Compliance: Disposal must be carried out in accordance with all local, state, and federal

regulations[1].

Logical Workflow for ADL5859 Disposal
The following diagram illustrates the decision-making process for the proper disposal of

ADL5859.
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Caption: Logical workflow for the proper disposal of ADL5859.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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